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Compound of Interest |

Methyl 2-bromo-4-chloro-6-
Compound Name:

fluorobenzoate
CAS No.: 943975-33-5
Cat. No.: B3030691

Get Quote

This technical guide provides a comprehensive overview of the properties, characteristics, and
potential applications of key isomers of the chemical formula C8H5BrCIFO2. Designed for
researchers, scientists, and professionals in drug development, this document delves into the
synthesis, structural elucidation, and safety considerations of these halogenated benzoic acid
derivatives. While experimental data for these specific compounds is limited in publicly
accessible literature, this guide synthesizes available information, predicted data, and
analogous compound behavior to provide a foundational resource for further investigation.

Introduction and Isomeric Landscape

The molecular formula C8H5BrCIFO2 corresponds to several constitutional isomers of methyl
bromochlorofluorobenzoate. The precise arrangement of the bromine, chlorine, and fluorine
atoms on the benzene ring, as well as the position of the methyl ester group, gives rise to
distinct chemical entities with unique properties. This guide will focus on two prominent,
commercially available isomers:

e Methyl 4-bromo-5-chloro-2-fluorobenzoate
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e Methyl 5-bromo-4-chloro-2-fluorobenzoate

These compounds are of significant interest as building blocks in organic synthesis, particularly
for the development of novel pharmaceutical and agrochemical agents. The presence of
multiple halogen substituents allows for a diverse range of chemical modifications, making
them versatile scaffolds for creating complex molecular architectures.

Physicochemical and Spectroscopic Properties

A critical aspect of utilizing any chemical compound in a research setting is a thorough
understanding of its physical and spectroscopic characteristics. Due to the limited availability of
experimental data for the specified isomers, the following sections provide a combination of
available data, predicted values, and comparative data from structurally similar compounds.

Physical Properties
Methyl 4-bromo-5-chloro- Methyl 5-bromo-4-chloro-

Property

2-fluorobenzoate 2-fluorobenzoate
Molecular Formula C8H5BrCIFO2 C8H5BrCIFO2
Molecular Weight 267.48 g/mol 267.48 g/mol
CAS Number 1379366-11-6 (and others) 951884-02-9
Appearance Predicted: Solid Solid[1]
Melting Point Data not available 75-77°C[1]
Boiling Point Data not available Data not available

- Predicted: Poor in water, Predicted: Poor in water,

Solubility ) ] ] ]

soluble in organic solvents soluble in organic solvents

Spectroscopic Characterization

Experimental spectroscopic data for these specific isomers are not readily available in public
databases. However, predicted data and analysis of similar compounds can provide valuable
insights for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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e 1H NMR: The proton NMR spectra of these compounds are expected to show signals in the
aromatic region (typically 7.0-8.5 ppm) corresponding to the protons on the benzene ring.
The chemical shifts and coupling constants will be influenced by the positions of the halogen
substituents. A singlet corresponding to the methyl ester protons would be expected around
3.9 ppm.

e 13C NMR: The carbon NMR spectra would display signals for the carbonyl carbon of the ester
(around 160-170 ppm), the aromatic carbons (in the 110-140 ppm range, with carbons
attached to halogens showing characteristic shifts), and the methoxy carbon (around 52

ppm).
Infrared (IR) Spectroscopy:

The IR spectra are expected to show characteristic absorption bands for the following
functional groups:

C=0 stretching of the ester group (around 1720-1740 cm™?)

C-O0 stretching of the ester (around 1250-1300 cm™1)

C-H stretching of the aromatic ring (around 3000-3100 cm™1)

C=C stretching of the aromatic ring (around 1450-1600 cm~1)

C-Halogen stretching vibrations in the fingerprint region.
Mass Spectrometry (MS):

Mass spectrometric analysis would show the molecular ion peak (M+) and characteristic
isotopic patterns due to the presence of bromine and chlorine. Fragmentation patterns would
likely involve the loss of the methoxy group (-OCH3) and the carbonyl group (-CO).

Synthesis and Reactivity
Proposed Synthesis Pathway

While specific, detailed synthetic procedures for Methyl 4-bromo-5-chloro-2-fluorobenzoate and
its isomer are not extensively documented in readily available literature, a plausible synthetic
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route can be devised based on established organic chemistry principles for halogenated
aromatic compounds. A common approach involves the multi-step functionalization of a
suitable starting material.

Experimental Protocol: A Generalized Approach to the Synthesis of Halogenated Methyl
Benzoates

This protocol is a generalized procedure based on common organic synthesis techniques and
should be adapted and optimized for the specific target isomer.

o Starting Material Selection: Begin with a commercially available, appropriately substituted
toluene or benzoic acid derivative. For instance, to synthesize Methyl 4-bromo-5-chloro-2-
fluorobenzoate, a potential starting material could be 2-fluoro-4-bromotoluene.

o Halogenation: Introduce the additional halogen substituent(s) via electrophilic aromatic
substitution.

o Chlorination: Use a chlorinating agent such as N-chlorosuccinimide (NCS) or chlorine gas
with a Lewis acid catalyst (e.g., FeCls or AICI3). The regioselectivity of the chlorination will
be directed by the existing substituents on the ring.

o Bromination: Similarly, use a brominating agent like N-bromosuccinimide (NBS) or
bromine with a suitable catalyst.

» Oxidation of the Methyl Group: If starting from a toluene derivative, oxidize the methyl group
to a carboxylic acid. Acommon and effective oxidizing agent for this transformation is
potassium permanganate (KMnQOa) in a basic solution, followed by acidification.

 Esterification: Convert the resulting carboxylic acid to its methyl ester. This can be achieved
through Fischer esterification, reacting the carboxylic acid with methanol in the presence of a
strong acid catalyst (e.g., sulfuric acid), or by converting the carboxylic acid to an acyl
chloride using thionyl chloride (SOCI2) followed by reaction with methanol.

« Purification: Purify the final product using standard techniques such as recrystallization or
column chromatography.

Logical Workflow for Synthesis:
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Caption: Basic emergency response workflow for chemical exposure.

Conclusion

The C8H5BrCIFO2 isomers, specifically Methyl 4-bromo-5-chloro-2-fluorobenzoate and Methyl
5-bromo-4-chloro-2-fluorobenzoate, represent a class of halogenated aromatic compounds
with significant potential as versatile building blocks in synthetic chemistry. While a
comprehensive experimental dataset for these specific molecules is not yet widely available,
this guide provides a foundational understanding of their predicted properties, plausible
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synthetic routes, and expected reactivity based on established chemical principles and data
from analogous structures. It is anticipated that as research into these and similar compounds
progresses, their utility in the development of novel pharmaceuticals, agrochemicals, and
materials will become increasingly apparent. Researchers are encouraged to use this guide as
a starting point for their investigations, while exercising due diligence in experimental design
and safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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